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Compound of Interest

Compound Name: IMB-301

Cat. No.: B3055334

For laboratory professionals engaged in drug development and scientific research, ensuring a
safe handling and disposal process for chemical compounds is paramount. This document
provides immediate and essential safety and logistical information for the handling of IMB-301,
a specific HIV-1 replication inhibitor.[1] Adherence to these guidelines is critical for personnel
safety and environmental protection.

Core Safety and Handling Data

The following table summarizes key safety and storage information for IMB-301.

Parameter Value Reference
CAS Number 64009-84-3 [2]
Molecular Formula C19H17CI2FN20 [2]
Molecular Weight 379.256 [2]

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [2]

with long lasting effects.

Storage (Powder) -20°C [1][2]

Storage (in Solvent) -80°C [1112]
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Personal Protective Equipment (PPE) and
Engineering Controls

A multi-layered approach to safety, combining appropriate PPE with engineering controls, is
essential when handling IMB-301.

Engineering Controls:

o Ventilation: Use IMB-301 only in areas with appropriate exhaust ventilation, such as a
certified chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[2]

Personal Protective Equipment:
o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

o Body Protection: A lab coat or other protective clothing must be worn.

Procedural Guidance for Handling and Disposal

The following protocols provide step-by-step guidance for the safe handling and disposal of
IMB-301.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of IMB-301, from preparation to disposal.
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Detailed Experimental Protocols

1. Preparation and Handling:

e Don Personal Protective Equipment (PPE): Before entering the laboratory area where IMB-
301 will be handled, put on a lab coat, chemical safety goggles, and nitrile gloves.

» Prepare Engineering Controls: Ensure you are working in an area with adequate exhaust
ventilation, such as a chemical fume hood.[2]

» Handling Solid IMB-301: When weighing or otherwise handling the powdered form of IMB-
301, take care to avoid the formation of dust.[2]

e Handling IMB-301 in Solution: When working with IMB-301 dissolved in a solvent, be mindful
of potential aerosol formation.[2]

e Avoid Consumption: Do not eat, drink, or smoke in the area where IMB-301 is being used.[2]

o Skin Contact: Avoid contact with eyes and skin.[2] If skin contact occurs, rinse the affected
area thoroughly with large amounts of water and remove contaminated clothing.[2]

2. First Aid Measures:

« |f Swallowed: Call a poison center or physician if you feel unwell.[2] Rinse your mouth with
water.[2] Do NOT induce vomiting.[2]

o Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to
ensure thorough flushing.[2] Remove contact lenses if present.[2] Seek prompt medical
attention.[2]

 Inhalation: If inhalation occurs, move to an area with fresh air.[2] If breathing is difficult,
administer cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[2]

3. Spill and Disposal Procedures:

» Spill Containment: In the event of a spill, collect the spillage to prevent it from entering drains
or waterways.[2]
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o Waste Collection: All materials contaminated with IMB-301, including excess compound,
empty containers, and used PPE, should be collected in a designated and properly labeled
hazardous waste container.

» Disposal: Dispose of all IMB-301 waste through an approved waste disposal plant.[2] Adhere
to all local, state, and federal regulations for hazardous waste disposal. It is imperative to
avoid releasing IMB-301 into the environment due to its high toxicity to aquatic life.[2]

o Post-Handling: After completing work and proper disposal, wash your hands and any
exposed skin thoroughly.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Essential Protocols for
Handling IMB-301]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3055334#personal-protective-equipment-for-
handling-imb-301]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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